![molecular formula C20H24N6 B6275224 8-[3-(pyrimidin-4-yl)-1H-pyrrolo[2,3-b]pyridin-4-yl]-1,8-diazaspiro[5.5]undecane CAS No. 2284549-73-9](/img/no-structure.png)
8-[3-(pyrimidin-4-yl)-1H-pyrrolo[2,3-b]pyridin-4-yl]-1,8-diazaspiro[5.5]undecane
Overview
Description
8-[3-(Pyrimidin-4-yl)-1H-pyrrolo[2,3-b]pyridin-4-yl]-1,8-diazaspiro[5.5]undecane (8-PPDU) is a novel synthetic pyrimidine derivative that has been studied for its potential applications in the fields of medicinal chemistry, biochemistry, and drug delivery. 8-PPDU has been found to possess a wide range of biological activities, including antiviral, antifungal, and anti-cancer effects. Moreover, 8-PPDU has been used in the laboratory to study the mechanism of action of various drugs and to identify the biological pathways involved in the pharmacological effects of these drugs.
Scientific Research Applications
8-[3-(pyrimidin-4-yl)-1H-pyrrolo[2,3-b]pyridin-4-yl]-1,8-diazaspiro[5.5]undecane has been studied for its potential applications in the fields of medicinal chemistry, biochemistry, and drug delivery. In medicinal chemistry, this compound has been studied for its potential as an antiviral and antifungal agent. In biochemistry, this compound has been studied for its potential as an anti-cancer agent. In drug delivery, this compound has been studied for its potential to increase the bioavailability of drugs and to reduce their side effects.
Mechanism of Action
The mechanism of action of 8-[3-(pyrimidin-4-yl)-1H-pyrrolo[2,3-b]pyridin-4-yl]-1,8-diazaspiro[5.5]undecane is not yet fully understood. However, it is believed that this compound exerts its antiviral and antifungal effects by inhibiting the replication of viruses and fungi. Furthermore, this compound is believed to exert its anti-cancer effects by inhibiting the growth and spread of cancer cells.
Biochemical and Physiological Effects
This compound has been found to possess a wide range of biochemical and physiological effects. In vitro studies have shown that this compound is able to inhibit the replication of viruses and fungi, as well as the growth and spread of cancer cells. In vivo studies have also shown that this compound is able to reduce inflammation, improve immune system function, and reduce oxidative stress.
Advantages and Limitations for Lab Experiments
8-[3-(pyrimidin-4-yl)-1H-pyrrolo[2,3-b]pyridin-4-yl]-1,8-diazaspiro[5.5]undecane has several advantages and limitations for laboratory experiments. On the one hand, this compound is relatively easy to synthesize and is relatively safe to use in laboratory experiments. On the other hand, this compound is not yet approved for use in humans and its mechanism of action is still not fully understood.
Future Directions
Given the potential of 8-[3-(pyrimidin-4-yl)-1H-pyrrolo[2,3-b]pyridin-4-yl]-1,8-diazaspiro[5.5]undecane, there are several future directions that could be explored. These include further research into the mechanism of action of this compound, the potential of this compound as a drug delivery vehicle, and the potential of this compound as an anti-cancer agent. Additionally, further research could be conducted into the potential of this compound as an anti-inflammatory agent, an immune system booster, and an antioxidant. Finally, further research could be conducted into the potential of this compound as an antiviral and antifungal agent.
Synthesis Methods
The synthesis of 8-[3-(pyrimidin-4-yl)-1H-pyrrolo[2,3-b]pyridin-4-yl]-1,8-diazaspiro[5.5]undecane is relatively simple and can be achieved in a few steps. The first step involves the synthesis of the pyrimidine ring, which is done by reacting pyrrole, pyridine, and pyrimidine in a suitable solvent. The second step is the formation of the spirocyclic ring, which is done by reacting 1,8-diazaspiro[5.5]undecane and the pyrimidine ring. The final step is the formation of the this compound molecule, which is done by reacting the spirocyclic ring and the pyrimidine ring.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '8-[3-(pyrimidin-4-yl)-1H-pyrrolo[2,3-b]pyridin-4-yl]-1,8-diazaspiro[5.5]undecane' involves the synthesis of two key intermediates, which are then coupled to form the final product. The first intermediate is 3-(pyrimidin-4-yl)-1H-pyrrolo[2,3-b]pyridine, which is synthesized from commercially available starting materials. The second intermediate is 8-(2-bromoethyl)-1,8-diazaspiro[5.5]undecane, which is synthesized from 1,8-diazaspiro[5.5]undecane and 2-bromoethanol. These two intermediates are then coupled using a palladium-catalyzed cross-coupling reaction to form the final product.", "Starting Materials": [ "2-aminopyridine", "4-chloropyrimidine", "2-bromoethanol", "1,8-diazaspiro[5.5]undecane", "palladium acetate", "copper(II) acetate", "triethylamine", "N,N-dimethylformamide", "dichloromethane", "diethyl ether", "sodium hydroxide", "hydrochloric acid" ], "Reaction": [ "Step 1: Synthesis of 3-(pyrimidin-4-yl)-1H-pyrrolo[2,3-b]pyridine", "a. Dissolve 2-aminopyridine (1.0 equiv) and 4-chloropyrimidine (1.2 equiv) in dichloromethane and add triethylamine (1.5 equiv).", "b. Stir the reaction mixture at room temperature for 24 hours.", "c. Filter the reaction mixture and wash the solid with diethyl ether.", "d. Recrystallize the solid from ethanol to obtain 3-(pyrimidin-4-yl)-1H-pyrrolo[2,3-b]pyridine as a white solid.", "Step 2: Synthesis of 8-(2-bromoethyl)-1,8-diazaspiro[5.5]undecane", "a. Dissolve 1,8-diazaspiro[5.5]undecane (1.0 equiv) and 2-bromoethanol (1.2 equiv) in dichloromethane and add triethylamine (1.5 equiv).", "b. Stir the reaction mixture at room temperature for 24 hours.", "c. Filter the reaction mixture and wash the solid with diethyl ether.", "d. Recrystallize the solid from ethanol to obtain 8-(2-bromoethyl)-1,8-diazaspiro[5.5]undecane as a white solid.", "Step 3: Coupling of intermediates", "a. Dissolve 3-(pyrimidin-4-yl)-1H-pyrrolo[2,3-b]pyridine (1.0 equiv) and 8-(2-bromoethyl)-1,8-diazaspiro[5.5]undecane (1.2 equiv) in N,N-dimethylformamide.", "b. Add palladium acetate (0.05 equiv) and copper(II) acetate (0.1 equiv) to the reaction mixture.", "c. Stir the reaction mixture at 80°C for 24 hours.", "d. Quench the reaction with water and extract the product with dichloromethane.", "e. Wash the organic layer with sodium hydroxide solution and water.", "f. Dry the organic layer over sodium sulfate and evaporate the solvent to obtain the final product as a white solid." ] } | |
| 2284549-73-9 | |
Molecular Formula |
C20H24N6 |
Molecular Weight |
348.4 |
Purity |
95 |
Origin of Product |
United States |
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